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Compound of Interest

Compound Name:
BCR-ABL kinase-IN-3

(dihydrocholide)

Cat. No.: B12387896 Get Quote

BCR-ABL Kinase-IN-3 (dihydrochloride)
Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability, storage, and handling of BCR-

ABL kinase-IN-3 (dihydrochloride). It includes frequently asked questions, troubleshooting

guides for common experimental issues, and detailed protocols.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for BCR-ABL kinase-IN-3

(dihydrochloride)?

A1: Proper storage is critical to maintain the compound's stability and activity.

Recommendations vary based on whether the compound is in solid (powder) form or dissolved

in a solvent.
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Form Temperature Duration Notes

Powder (Solid) -20°C Up to 3 years
Protect from moisture

and light.

In Solvent -80°C Up to 1 year

Use of aliquots is

highly recommended

to avoid repeated

freeze-thaw cycles.

Shipping conditions may vary; the compound may be shipped at ambient temperature or on

blue ice.

Q2: How should I prepare stock solutions of BCR-ABL kinase-IN-3 (dihydrochloride)?

A2: It is recommended to first dissolve the compound in a non-aqueous solvent like DMSO

before further dilution in aqueous-based media. The dihydrochloride salt form may influence its

physical properties, such as solubility. For in vivo studies, a formulation of DMSO, PEG300,

Tween 80, and saline/PBS may be required to achieve the desired concentration and stability.

Always confirm the solubility limits before preparing high-concentration stock solutions.

Q3: Is the compound stable through multiple freeze-thaw cycles?

A3: While specific data for this compound is not available, it is standard practice for kinase

inhibitors to be sensitive to repeated freeze-thaw cycles. To ensure stability and experimental

reproducibility, it is highly recommended to prepare single-use aliquots of your stock solution

and store them at -80°C.

Q4: What is the mechanism of action for BCR-ABL kinase-IN-3?

A4: BCR-ABL kinase-IN-3 is a potent inhibitor of the BCR-ABL fusion protein. The BCR-ABL

oncoprotein has constitutively active tyrosine kinase activity that drives uncontrolled cell

proliferation and inhibits apoptosis in cancers like Chronic Myeloid Leukemia (CML). The

inhibitor functions by binding to the ATP-binding site of the BCR-ABL kinase domain, acting as

a competitive inhibitor and preventing the phosphorylation of downstream substrates necessary

for cell growth and survival.
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Troubleshooting Guide
This guide addresses common issues encountered during experiments using BCR-ABL kinase-

IN-3.

Q1: My compound precipitated out of the aqueous buffer during my experiment. What should I

do?

**A
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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